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For Researchers, Scientists, and Drug Development Professionals

Pyraziflumid, a novel succinate dehydrogenase inhibitor (SDHI) fungicide, has demonstrated

both preventive and curative activity against a range of economically important plant

pathogens.[1] This guide provides a comprehensive evaluation of its dual modes of action,

supported by available experimental data, to assist researchers and professionals in the

development and application of advanced fungal control strategies.

Mechanism of Action: Targeting Fungal Respiration
Pyraziflumid belongs to the pyrazine carboxamide chemical group and functions by inhibiting

the succinate dehydrogenase (SDH) enzyme in the mitochondrial respiratory chain of fungi.

This disruption of the tricarboxylic acid (TCA) cycle and electron transport chain effectively

halts cellular respiration and energy production, leading to the inhibition of fungal growth and

development. As an SDHI fungicide, Pyraziflumid is classified under FRAC (Fungicide

Resistance Action Committee) Group 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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